Cas no 72899-35-5 (S-(pyridin-2-yl) thiophene-3-carbothioate)

• Product Name: S-(pyridin-2-yl) thiophene-3-carbothioate
• CAS No: 72899-35-5
• MF: C₁₀H₇NOS₂
• MW: 221.298679590225
• CID: 4655808
• Update Time: 2025-05-26

S-(pyridin-2-yl) thiophene-3-carbothioate Chemical and Physical Properties

Names and Identifiers

• S-(pyridin-2-yl) thiophene-3-carbothioate
• S-(pyridin-2-yl) thiophene-3-carbothioate72899-35-5
• 3-Thiophenecarbothioic acid, S-2-pyridinyl ester

• Inchi： 1S/C10H7NOS2/c12-10(8-4-6-13-7-8)14-9-3-1-2-5-11-9/h1-7H
• InChI Key： CGUUFAFQDMCGKE-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(SC1=NC=CC=C1)=O

Additional information on S-(pyridin-2-yl) thiophene-3-carbothioate

Introduction to S-(pyridin-2-yl) thiophene-3-carbothioate (CAS No. 72899-35-5)

S-(pyridin-2-yl) thiophene-3-carbothioate, identified by the Chemical Abstracts Service Number (CAS No.) 72899-35-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This organosulfur derivative features a pyridine moiety linked to a thiophene ring, terminated with a carbothioate functional group. The unique structural configuration of this compound has garnered attention for its potential applications in drug discovery and synthetic chemistry.

The molecular structure of S-(pyridin-2-yl) thiophene-3-carbothioate consists of a thiophene core substituted with a thiol group at the 3-position and an amine group at the 2-position of the pyridine ring. This arrangement imparts distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-donating and electron-withdrawing groups enhances its reactivity, facilitating various chemical transformations that are pivotal in pharmaceutical synthesis.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and structural versatility. S-(pyridin-2-yl) thiophene-3-carbothioate is no exception, as it has been explored in several cutting-edge research studies. One notable area of investigation involves its role as a precursor in the development of novel therapeutic agents. Researchers have leveraged its reactivity to synthesize derivatives with enhanced pharmacological properties, particularly in the treatment of neurological disorders and infectious diseases.

Recent advancements in computational chemistry have further highlighted the significance of S-(pyridin-2-yl) thiophene-3-carbothioate. Molecular modeling studies have demonstrated that this compound can interact with specific biological targets, suggesting its potential as an inhibitor or modulator in drug design. The pyridine ring, known for its ability to form hydrogen bonds and coordinate with metal ions, plays a crucial role in these interactions. Additionally, the thiophene moiety contributes to the compound's solubility and bioavailability, making it an attractive candidate for further development.

The synthesis of S-(pyridin-2-yl) thiophene-3-carbothioate involves multi-step organic reactions that require precise control over reaction conditions. One common synthetic route involves the condensation of 2-aminothiophene with 2-cyanopyridine under controlled conditions, followed by functional group transformations to introduce the carbothioate moiety. This process highlights the compound's importance as a building block in synthetic chemistry, enabling the construction of more complex molecules with tailored properties.

From a medicinal chemistry perspective, S-(pyridin-2-yl) thiophene-3-carbothioate has been investigated for its potential antimicrobial and anti-inflammatory effects. Preliminary studies have shown that derivatives of this compound exhibit promising activity against various pathogens, including bacteria and fungi. The structural features of this molecule allow it to disrupt essential biological pathways in microorganisms, making it a valuable candidate for developing new antibiotics and antifungal agents.

The role of S-(pyridin-2-yl) thiophene-3-carbothioate in drug discovery is further underscored by its versatility in chemical modifications. Researchers can introduce additional functional groups or alter the substitution patterns on the pyridine and thiophene rings to fine-tune the pharmacological properties of derived compounds. This flexibility makes it an indispensable tool in medicinal chemistry, enabling the rapid design and synthesis of novel therapeutic agents.

In conclusion, S-(pyridin-2-yl) thiophene-3-carbothioate (CAS No. 72899-35-5) is a multifaceted compound with significant implications in pharmaceutical research and synthetic chemistry. Its unique structural features and reactivity make it a valuable intermediate for developing novel drugs targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.